Cas no 1260018-95-8 (6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one
• CAS No: 1260018-95-8
• MF: C₁₀H₉FO₂
• MW: 180.175666570663
• CID: 4565376
• Update Time: 2025-06-23

6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one
• 6-Fluoro-7-methoxy-indan-1-one
• 1H-Inden-1-one, 6-fluoro-2,3-dihydro-7-methoxy-

• Inchi： 1S/C10H9FO2/c1-13-10-7(11)4-2-6-3-5-8(12)9(6)10/h2,4H,3,5H2,1H3
• InChI Key： NWEXGZNZBCSBHO-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1OC)C(CC2)=O

Computed Properties

• Exact Mass: 180.05865769 g/mol
• Monoisotopic Mass: 180.05865769 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3
• Molecular Weight: 180.17

Additional information on 6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one

6-Fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

The compound known as 6-fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one, with the CAS number 1260018-95-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of indenone derivatives, which are known for their unique structural features and diverse biological activities. Recent studies have highlighted its potential applications in drug development, particularly in the context of anti-inflammatory and anti-cancer therapies.

The structural elucidation of 6-fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one reveals a complex arrangement of functional groups. The presence of a fluoro group at the 6-position and a methoxy group at the 7-position introduces significant electronic and steric effects, which play a crucial role in determining its chemical reactivity and biological properties. The indenone core, characterized by a partially saturated ring system, provides a rigid framework that facilitates specific interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled the efficient preparation of 6-fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one. These methods not only enhance the purity of the compound but also pave the way for large-scale production, which is essential for its potential therapeutic applications.

In terms of biological activity, 6-fluoro-7-methoxy-2,3-dihydro-1H-inden-1-one has demonstrated promising anti-inflammatory properties. Studies conducted in vitro have shown that it inhibits key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in various chronic diseases. Furthermore, preliminary in vivo experiments in animal models have revealed its potential to reduce inflammation without significant side effects.

The anti-cancer potential of this compound is another area of active research. Preclinical studies have indicated that 6-fluoro-7-methoxy-2,3-dihydro-1H-inden-one exhibits selective cytotoxicity against cancer cells while sparing normal cells. This selectivity is attributed to its ability to target specific oncogenic pathways and induce apoptosis in malignant cells.

In addition to its therapeutic applications, CAS No. 1260018958-based compounds are being explored for their role in materials science. Their unique electronic properties make them candidates for use in organic electronics and optoelectronic devices. Researchers are investigating their potential as semiconductors and light-emitting materials.

The synthesis and characterization of 6-fluoro7-methoxy23dihydroindenone have been optimized using state-of-the-art techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These analytical methods ensure that the compound meets rigorous quality standards required for both academic research and industrial applications.

In conclusion, CAS No. 1260018958-related compounds represent a promising class of molecules with diverse applications across multiple disciplines. Their unique chemical properties and biological activities make them valuable tools for advancing drug discovery and materials science. As research continues to uncover new insights into their mechanisms of action and potential uses, these compounds are poised to play a significant role in addressing some of the most pressing challenges in modern science.